(2-Chloro-4-fluorophenyl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (2-chloro-4-fluorophenyl)-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H15ClFN3O2S/c19-15-8-13(20)3-4-14(15)18(24)23-6-1-2-11(9-23)16-21-22-17(25-16)12-5-7-26-10-12/h3-5,7-8,10-11H,1-2,6,9H2
• InChI Key: QIZIQAQBIABAAB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=C(C=C2)F)Cl)C3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C18H15ClFN3O2S
• Molecular Weight: 391.8 g/mol

Description

(2-Chloro-4-fluorophenyl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H15ClFN3O2S and its molecular weight is 391.85. The purity is usually 95%.
BenchChem offers high-quality (2-Chloro-4-fluorophenyl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Chloro-4-fluorophenyl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

A study by Sharma et al. (2019) on the crystal packing of 1,2,4-oxadiazole derivatives, which share structural similarities with the compound , underscores the role of lone pair-π interaction and halogen bonding. This research highlights the importance of non-covalent interactions in the supramolecular architectures of bioactive compounds, offering insights into how the compound might be studied for its potential applications in medicinal chemistry and material science Sharma, T. Mohan, U. Gangwar, D. Chopra, 2019.

Biological Activity and Drug Design

Compounds with structural features similar to "(2-Chloro-4-fluorophenyl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone" have been studied for various biological activities. For instance, the selective activation of 5-HT1A receptors by specific agonists has been shown to produce analgesic effects in models of chronic pain, suggesting potential therapeutic applications in pain management and neurological disorders F. Colpaert, W.-P. Wu, J. Hao, I. Royer, F. Sautel, Z. Wiesenfeld‐Hallin, X.-j. Xu, 2004.

Material Science and Sensor Applications

Research into the fluorescence quenching of thiophene substituted 1,3,4-oxadiazole derivatives by Naik, Khazi, and Malimath (2018) provides a foundation for the development of novel fluorophores and sensors. Such studies could indicate the compound's potential utility in detecting environmental pollutants or in the development of electronic materials L. Naik, I. Khazi, G. H. Malimath, 2018.